Cas no 259248-42-5 (2-(quinolin-2-yl)propan-2-amine)

• Product Name: 2-(quinolin-2-yl)propan-2-amine
• CAS No: 259248-42-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6265109
• PubChem ID: 69022273
• Update Time: 2025-05-27

2-(quinolin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-2-yl)propan-2-amine
• SCHEMBL4379182
• EN300-1847721
• 259248-42-5

• Inchi： 1S/C12H14N2/c1-12(2,13)11-8-7-9-5-3-4-6-10(9)14-11/h3-8H,13H2,1-2H3
• InChI Key： XIYXPOCFWRVWKB-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(quinolin-2-yl)propan-2-amine

Research Brief on 2-(quinolin-2-yl)propan-2-amine (CAS: 259248-42-5): Recent Advances and Applications in Chemical Biology and Medicine

2-(quinolin-2-yl)propan-2-amine (CAS: 259248-42-5) is a structurally unique quinoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its quinoline core and propan-2-amine side chain, has been explored for its diverse biological activities, including its role as a modulator of specific neurotransmitter systems and its potential in targeting various disease pathways. Recent studies have highlighted its relevance in neuropharmacology, oncology, and infectious disease research, making it a compound of considerable interest to the scientific community.

One of the most notable advancements in the study of 2-(quinolin-2-yl)propan-2-amine is its identification as a potential ligand for certain G-protein-coupled receptors (GPCRs). Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding has opened new avenues for the development of novel therapeutics for psychiatric disorders such as depression and schizophrenia. The study utilized advanced computational docking simulations and in vitro binding assays to elucidate the molecular interactions between 2-(quinolin-2-yl)propan-2-amine and the receptor, providing a foundation for further structure-activity relationship (SAR) studies.

In addition to its neuropharmacological potential, 2-(quinolin-2-yl)propan-2-amine has shown promise in oncology research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, including glioblastoma and pancreatic cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings suggest that 2-(quinolin-2-yl)propan-2-amine could serve as a scaffold for the development of targeted anticancer agents, particularly for tumors with limited treatment options.

Another exciting development is the exploration of 2-(quinolin-2-yl)propan-2-amine in the context of infectious diseases. Preliminary data from a 2024 study in Antimicrobial Agents and Chemotherapy indicated that this compound possesses activity against drug-resistant strains of Mycobacterium tuberculosis. The researchers hypothesized that the quinoline moiety contributes to the disruption of bacterial cell wall synthesis, while the propan-2-amine side chain enhances cellular uptake. These results underscore the potential of 2-(quinolin-2-yl)propan-2-amine as a lead compound for novel antitubercular agents, addressing a critical need in global health.

The synthetic accessibility of 2-(quinolin-2-yl)propan-2-amine has also been a focus of recent research. A 2023 publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield and scalability while reducing environmental impact. This advancement is particularly significant for industrial applications, as it facilitates the large-scale production of the compound and its derivatives for further preclinical and clinical evaluation.

In conclusion, 2-(quinolin-2-yl)propan-2-amine (CAS: 259248-42-5) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in understanding its mechanisms of action and synthetic accessibility, position it as a valuable tool for drug discovery and development. Future research directions may include further optimization of its pharmacological properties, exploration of additional therapeutic indications, and investigation of its potential in combination therapies. As the scientific community continues to unravel the full potential of this compound, it is expected to remain a focal point of innovation in the field.